Proton-triggered switch based on a molecular transistor with edge-on gate†
Chemical Science Pub Date: 2016-01-26 DOI: 10.1039/C6SC00152A
Abstract
The manipulation of charge transport through single molecules so that electronic information can be controlled is a basic challenge that is important for both fundamental understanding of the mechanisms and the potential applications in single-molecule technologies. This paper reports the influence of protonation on the gating effect in a series of molecular wires utilizing a pyridinoparacyclophane (PPC) moiety as the edge-on gate. It was found that the molecular conductance, transition voltage, and the corresponding tunnelling barriers can be reversibly switched by the protonation/deprotonation process of the nitrogen atom on the PPC pyridine ring. It was found that protonation levels off the tunnelling barrier of different molecules and converts p-type molecular wires into n-type, reversibly.
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Journal Nameļ¼Chemical Science
Research Products
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CAS no.: 185056-83-1
